Cas no 136819-93-7 (1-(2-hydroxy-6-phenylphenyl)ethan-1-one)

• Product Name: 1-(2-hydroxy-6-phenylphenyl)ethan-1-one
• CAS No: 136819-93-7
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 5998071
• PubChem ID: 15707267
• Update Time: 2025-10-28

1-(2-hydroxy-6-phenylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Hydroxy[1,1′-biphenyl]-2-yl)ethanone
• Ethanone, 1-(3-hydroxy[1,1'-biphenyl]-2-yl)-
• 1-(2-hydroxy-6-phenylphenyl)ethan-1-one
• EN300-10865964
• SCHEMBL15509403
• 2-Acetyl-3-phenylphenol
• 136819-93-7
• 1-(2-hydroxy-6-phenylphenyl)ethanone

• Inchi： 1S/C14H12O2/c1-10(15)14-12(8-5-9-13(14)16)11-6-3-2-4-7-11/h2-9,16H,1H3
• InChI Key： BVJHQKVIQXONGG-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(O)C=CC=C1C1=CC=CC=C1)C

Computed Properties

• Exact Mass: 212.083729621g/mol
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 375.2±35.0 °C(Predicted)
• pka: 9.94±0.10(Predicted)

Additional information on 1-(2-hydroxy-6-phenylphenyl)ethan-1-one

Introduction to 1-(2-hydroxy-6-phenylphenyl)ethan-1-one (CAS No. 136819-93-7) in Modern Chemical Research

The compound 1-(2-hydroxy-6-phenylphenyl)ethan-1-one, identified by the CAS number 136819-93-7, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This ketone derivative, featuring a phenolic hydroxyl group and a phenyl ring substituent, has garnered attention due to its structural versatility and potential biological activities. The systematic name underscores its chemical composition, highlighting the ethanone backbone and the positions of functional groups, which are critical for understanding its reactivity and applications.

Recent advancements in medicinal chemistry have positioned 1-(2-hydroxy-6-phenylphenyl)ethan-1-one as a valuable scaffold for designing novel therapeutic agents. Its molecular framework, characterized by aromaticity and hydrophilic/hydrophobic balance, makes it an attractive candidate for further derivatization. Researchers have been exploring its utility in developing compounds with anti-inflammatory, antioxidant, and even anticancer properties. The presence of both hydroxyl and carbonyl functionalities allows for diverse chemical modifications, enabling the synthesis of structurally diverse analogs with tailored biological profiles.

In the context of drug discovery, the structural motif of 1-(2-hydroxy-6-phenylphenyl)ethan-1-one aligns well with known pharmacophores that interact with biological targets. For instance, the phenolic hydroxyl group can participate in hydrogen bonding interactions, a key feature in many drug-receptor binding events. Additionally, the phenyl ring provides lipophilicity, which is often essential for membrane permeability and target engagement. These attributes have prompted investigations into its potential as an intermediate in synthesizing small-molecule inhibitors or modulators.

One particularly intriguing aspect of this compound is its role in exploring new synthetic pathways. The combination of a ketone and a hydroxyl group offers opportunities for enantioselective synthesis or catalytic transformations that could lead to more efficient production methods. Recent studies have demonstrated its utility in cross-coupling reactions, such as Suzuki-Miyaura coupling, where it serves as a precursor for constructing biaryl structures. Such transformations are pivotal in generating complex molecules with enhanced biological activity.

The pharmacological potential of 1-(2-hydroxy-6-phenylphenyl)ethan-1-one has been further examined through computational modeling and experimental validation. Virtual screening techniques have identified its binding affinity to various enzymes and receptors, suggesting multiple avenues for therapeutic intervention. In particular, its interaction with cytochrome P450 enzymes has been studied for implications in metabolic drug interactions. Such insights are crucial for optimizing drug candidates to minimize adverse effects and enhance efficacy.

Moreover, the compound’s antioxidant properties have been investigated in vitro and in vivo models. The phenolic hydroxyl group is known to participate in radical scavenging reactions, making it a candidate for developing agents that combat oxidative stress—a mechanism implicated in numerous diseases. Preliminary data indicate that derivatives of 1-(2-hydroxy-6-phenylphenyl)ethan-1-one exhibit protective effects against cellular damage induced by reactive oxygen species.

The synthetic accessibility of 1-(2-hydroxy-6-phenylphenyl)ethan-1-one also contributes to its appeal as a research tool. It can be readily prepared from commercially available starting materials through established organic reactions, facilitating rapid exploration of its derivatives. This ease of synthesis allows researchers to focus on structure-activity relationship studies without being constrained by complex synthetic challenges.

In conclusion,1-(2-hydroxy-6-phenylphenyl)ethan-1-one (CAS No. 136819-93-7) represents a promising compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies, this molecule is poised to play an increasingly significant role in advancing chemical biology and drug development.